Cas no 55304-75-1 (2,6-Dichloro-3-(trifluoromethyl)pyridine)

2,6-Dichloro-3-(trifluoromethyl)pyridine Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethyl)pyridine
• 2,6-Dichloro-3-trifluoromethylpyridine
• 2,6-Dichloro-3-[trifluoromethyl]pyridine
• 2,5-DIBENZYL-6A-METHYL-HEXAHYDRO-PENTALENE-3A-CARBOXYLIC ACID ETHYL ESTER
• 2,6-dichloro-5-trifluoromethylpyridine
• 2,6-dichloronicotinonitrile
• MFCD00042245
• EN300-17182
• 55304-75-1
• DTXSID00203852
• SCHEMBL855349
• AM62716
• HMS1786K12
• SY023826
• RB1094
• CS-W008192
• 2,6-dichloro-3-trifluoromethyl -pyridine
• W-105570
• Pyridine, 2,6-dichloro-3-(trifluoromethyl)-
• 2,6-dichloro-3-trifluoromethyl pyridine
• BCP31456
• AC-28814
• FT-0610566
• 2,6-Dichloro-alpha,alpha,alpha-trifluoro-3-picoline
• EINECS 259-585-8
• AKOS001044538
• 2,6-dichloro-3-(trifluoromethyl)-pyridine
• 2,6-Dichloro-3-trifluoromethyl-pyridine
• A8011
• Z56899045
• NS00057483
• 2,6-Dichloro-5-trifluoromethyl-pyridine
• 2,6-Dichloro-3-(trifluoromethyl)pyridine, 98%
• BBL100429
• DTXCID30126343
• DB-031041
• STL554223
• +Expand

• MDL： MFCD00042245
• InChIKey： UPWAAFFFSGQECJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H2Cl2F3N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
• SMILES： C1=CC(=NC(=C1C(F)(F)F)Cl)Cl
• BRN： 1570287

Computed Properties

• Exact Mass: 214.95200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.951639
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 3.40720
• PSA: 12.89000
• Refractive Index: n20/D 1.4850(lit.)
• Boiling Point: 194-196 °C(lit.)
• Melting Point: 194 °C
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Color/Form: liquid
• Solubility: Not available
• Density: 2.008 g/mL at 25 °C(lit.)

2,6-Dichloro-3-(trifluoromethyl)pyridine Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H300,H315,H319,H335
• Warning Statement： P261,P264,P301+P310,P305+P351+P338
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• HazardClass：6.1

2,6-Dichloro-3-(trifluoromethyl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%